Cas no 941947-55-3 (N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941947-55-3
• MF: C₂₁H₁₉N₃O₅S
• MW: 425.45766377449
• CID: 6021050
• PubChem ID: 18568109
• Update Time: 2025-07-01

N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• N-[4-[2-[(2-methoxyphenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• AKOS024628253
• N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide
• 941947-55-3
• F2202-0812
• N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• Inchi： 1S/C21H19N3O5S/c1-24(15-5-3-4-6-16(15)27-2)19(25)10-14-11-30-21(22-14)23-20(26)13-7-8-17-18(9-13)29-12-28-17/h3-9,11H,10,12H2,1-2H3,(H,22,23,26)
• InChI Key： WZHREQUHKHNMKS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(CC(N(C4=CC=CC=C4OC)C)=O)=CS3)=O)C=C2OC1

Computed Properties

• Exact Mass: 425.10454189g/mol
• Monoisotopic Mass: 425.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

N-(2-Methoxyphenylmethylcarbamoylmethyl)-1,3-Thiazol-2-Yl-2H-1,3-Benzodioxole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 941947-55-3, known as N-(2-methoxyphenylmethylcarbamoylmethyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxole core, a thiazole ring system, and a methoxyphenyl substituent. These structural features contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery due to their ability to modulate various biological pathways. The thiazole moiety, on the other hand, is known for its role in enhancing the pharmacokinetic properties of molecules, such as improving bioavailability and stability. The presence of a methoxyphenyl group further adds to the compound's versatility, as it can participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its structural similarity to certain natural products has led to investigations into its role as a scaffold for designing bioactive molecules.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the ingenuity of modern organic chemistry. The synthesis begins with the preparation of the benzodioxole core through a Diels-Alder reaction, followed by the introduction of the thiazole ring via cyclization. The final step involves coupling reactions to attach the methoxyphenylmethylcarbamoylmethyl group, ensuring optimal functionality and reactivity.

Recent advancements in computational chemistry have also provided valuable insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems, which enhances its electronic delocalization and stability. This property is particularly advantageous in applications requiring high thermal and chemical resistance.

In terms of biological evaluation, preliminary assays have demonstrated that this compound exhibits moderate activity against several cancer cell lines. Its ability to induce apoptosis in these cells suggests potential applications in oncology research. Furthermore, studies on its interaction with membrane receptors have provided valuable information about its pharmacodynamic properties.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern scientific research. By integrating expertise from organic chemistry, biochemistry, and computational modeling, researchers have been able to unlock the full potential of this molecule.

In conclusion, N-(2-methoxyphenylmethylcarbamoylmethyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide represents a remarkable achievement in chemical synthesis and drug discovery. Its unique structure and diverse functional groups make it a valuable tool for advancing our understanding of molecular interactions and developing innovative therapeutic agents.